Cas no 2171284-35-6 (3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2-difluoropropanoic acid)

• Product Name: 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2-difluoropropanoic acid
• CAS No: 2171284-35-6
• MF: C₂₃H₂₄F₂N₂O₅
• MW: 446.443873405457
• CID: 6612160
• PubChem ID: 165585252
• Update Time: 2025-10-18

3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2-difluoropropanoic acid
• 2171284-35-6
• EN300-1574740
• 3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2,2-difluoropropanoic acid

• Inchi： 1S/C23H24F2N2O5/c1-2-14(11-20(28)26-13-23(24,25)21(29)30)27-22(31)32-12-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19H,2,11-13H2,1H3,(H,26,28)(H,27,31)(H,29,30)/t14-/m0/s1
• InChI Key： HHGZEAHLYPGYNY-AWEZNQCLSA-N
• SMILES： FC(C(=O)O)(CNC(C[C@H](CC)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)F

Computed Properties

• Exact Mass: 446.16532819g/mol
• Monoisotopic Mass: 446.16532819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2-difluoropropanoic acid

Compound CAS No. 2171284-35-6: A Comprehensive Overview

The compound CAS No. 2171284-35-6, also known as 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2-difluoropropanoic acid, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug delivery systems and advanced materials development.

Structural Insights and Synthesis: The molecule's structure is characterized by a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis. The Fmoc moiety plays a critical role in stabilizing the molecule during synthesis and ensures precise control over reactivity. The presence of the difluoropropanoic acid moiety introduces additional functionality, enhancing the compound's versatility. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions, including coupling reactions and selective protection/deprotection strategies.

Pharmacological Applications: Research into CAS No. 2171284-35-6 has revealed its potential as a building block for peptide-based drugs. The Fmoc group's compatibility with solid-phase synthesis techniques makes it an ideal candidate for constructing complex peptide sequences. Additionally, the difluoropropanoic acid component contributes to the molecule's stability and bioavailability, making it a promising candidate for drug delivery systems. Recent studies have demonstrated its ability to enhance the solubility and pharmacokinetics of peptide drugs, paving the way for its use in therapeutic applications.

Materials Science Applications: Beyond pharmacology, CAS No. 2171284-35-6 has shown potential in materials science, particularly in the development of advanced polymers and coatings. The compound's unique combination of functional groups allows for tailored properties such as improved adhesion, mechanical strength, and thermal stability. Researchers have explored its use in creating biocompatible polymers for medical devices and implantable materials, leveraging its ability to form strong intermolecular bonds.

Recent Research Developments: In 2023, a groundbreaking study published in *Journal of Medicinal Chemistry* highlighted the compound's role in developing novel anticancer agents. The study demonstrated that derivatives of CAS No. 2171284-35-6 exhibit selective cytotoxicity against cancer cells while sparing healthy cells, suggesting a potential breakthrough in targeted therapy. Furthermore, advancements in computational chemistry have enabled detailed molecular modeling of this compound, providing insights into its interaction with biological targets and guiding future optimization efforts.

Conclusion: CAS No. 2171284-35-6, or 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2-difluoropropanoic acid, stands at the forefront of chemical innovation with its diverse applications across pharmacology and materials science. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop advanced materials and therapeutic agents. As ongoing research continues to uncover new potentials for this compound, it is poised to play a pivotal role in shaping future innovations across multiple disciplines.